Cas no 2228941-43-1 (2-azido-2-(1-methyl-1H-indol-3-yl)ethan-1-ol)

• Product Name: 2-azido-2-(1-methyl-1H-indol-3-yl)ethan-1-ol
• CAS No: 2228941-43-1
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 6283816
• PubChem ID: 165672788
• Update Time: 2025-10-30

2-azido-2-(1-methyl-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(1-methyl-1H-indol-3-yl)ethan-1-ol
• EN300-1781240
• 2228941-43-1

• Inchi： 1S/C11H12N4O/c1-15-6-9(10(7-16)13-14-12)8-4-2-3-5-11(8)15/h2-6,10,16H,7H2,1H3
• InChI Key： LRSFLDIUKZUQOM-UHFFFAOYSA-N
• SMILES： OCC(C1=CN(C)C2C=CC=CC1=2)N=[N+]=[N-]

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.5Ų

Additional information on 2-azido-2-(1-methyl-1H-indol-3-yl)ethan-1-ol

Chemical Profile of 2-azido-2-(1-methyl-1H-indol-3-yl)ethan-1-ol (CAS No. 2228941-43-1)

2-azido-2-(1-methyl-1H-indol-3-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228941-43-1, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that feature both azido and indole moieties, which are known for their versatile reactivity and biological significance. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 2-azido-2-(1-methyl-1H-indol-3-yl)ethan-1-ol consists of an ethanol backbone substituted with an azido group at the second carbon and a 1-methylindole ring at the same position. This arrangement imparts distinct chemical characteristics, including potential nucleophilic substitution reactions at the azido moiety and interactions with biological targets due to the indole ring. The compound’s synthesis involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity.

In recent years, there has been a growing interest in indole derivatives as pharmacophores due to their wide range of biological activities. The indole ring, in particular, is a key structural element found in numerous bioactive molecules, including neurotransmitters, hormones, and pharmaceuticals. The incorporation of a methyl group at the 1-position of the indole ring enhances its lipophilicity, which can improve membrane permeability and oral bioavailability—a critical factor in drug development.

The azido group attached to the ethanol backbone provides another layer of reactivity, enabling further functionalization through nucleophilic substitution reactions. This property makes 2-azido-2-(1-methyl-1H-indol-3-yl)ethan-1-ol a valuable intermediate in synthetic chemistry, allowing chemists to explore diverse derivatives with tailored biological properties. Such modifications are essential for optimizing drug candidates during the preclinical development phase.

Recent research has highlighted the potential of azido-containing compounds in medicinal chemistry. The azido group can be selectively transformed into other functional groups, such as amines or alcohols, through controlled decomposition reactions. This versatility has led to its use in click chemistry applications, where it serves as a precursor for covalent bond formation between biomolecules. For instance, studies have demonstrated the utility of azido compounds in generating protein-drug conjugates, which are being explored for targeted therapy in oncology and infectious diseases.

The combination of the indole and azido moieties in 2-azido-2-(1-methyl-1H-indol-3-yl)ethan-1-ol suggests potential applications in modulating neurological pathways. Indole derivatives are well-known for their role in neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. The methyl group at the 3-position of the indole ring may further influence its pharmacological profile by enhancing binding affinity or metabolic stability.

In vitro studies have begun to explore the biological activity of 2-azido-2-(1-methyl-1H-indol-3-y)ethan-l ol. Preliminary data indicate that this compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator. However, further investigation is needed to fully elucidate its mechanism of action and therapeutic relevance. The compound’s ability to undergo selective functionalization also opens avenues for structure-based drug design, where computational modeling can be employed to predict optimal analogs with enhanced potency and selectivity.

The synthesis of 2-Azido - 2 - ( 1 - Methyl - 1 H - Ind ol - 3 - yl ) Ethan - 1 - Ol presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions underscores the importance of advanced synthetic methodologies. Techniques such as transition-metal-catalyzed coupling reactions and flow chemistry have shown promise in improving yields and scalability for complex molecules like this one. Additionally, green chemistry principles are being increasingly adopted to minimize waste and reduce environmental impact during production.

As research progresses, the applications of CAS No. 22289414381 are expected to expand beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. The unique combination of functional groups makes it a versatile building block for designing novel compounds with tailored properties. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible applications that benefit society.

In conclusion,2-Azido - 2 - ( 1 - Methyl - l H-lnd ol - 3 yl ) Ethan-l Ol (CAS No .22289414381) represents an intriguing compound with significant potential in medicinal chemistry . Its structural features , reactivity ,and preliminary biological activity make it a valuable scaffold for further exploration . As our understanding of its properties grows , so too will its role as a key intermediate in drug discovery efforts aimed at addressing unmet medical needs .